Cas no 261158-70-7 (Aglaidithioduline; (E,E)-form)

• Product Name: Aglaidithioduline; (E,E)-form
• CAS No: 261158-70-7
• MF: C₁₂H₂₀N₂O₂S₂
• MW: 288.429400444031
• CID: 6651093
• Update Time: 2024-03-02

Aglaidithioduline; (E,E)-form Chemical and Physical Properties

Names and Identifiers

• Aglaidithioduline; (E,E)-form

• Inchi： 1S/C12H20N2O2S2/c1-17-9-5-11(15)13-7-3-4-8-14-12(16)6-10-18-2/h5-6,9-10H,3-4,7-8H2,1-2H3,(H,13,15)(H,14,16)/b9-5+,10-6+
• InChI Key： SOZZFXSEKXBXFS-NXZHAISVSA-N
• SMILES： CS/C=C/C(NCCCCNC(/C=C/SC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• XLogP3: 2.168

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous thioesters Vinylogous thioesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous thioesters